Cas no 1164470-40-9 ((Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile)

• Product Name: (Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile
• CAS No: 1164470-40-9
• MF: C₁₉H₁₂Cl₂N₂S
• MW: 371.282980918884
• CID: 4574397
• Update Time: 2025-07-15

(Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(3,4-DICHLOROPHENYL)-3-[2-(METHYLSULFANYL)-3-QUINOLINYL]-2-PROPENENITRILE
• Benzeneacetonitrile, 3,4-dichloro-α-[[2-(methylthio)-3-quinolinyl]methylene]-, (αZ)-
• (Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile

• Inchi： 1S/C19H12Cl2N2S/c1-24-19-14(8-13-4-2-3-5-18(13)23-19)9-15(11-22)12-6-7-16(20)17(21)10-12/h2-10H,1H3/b15-9+
• InChI Key： DUFRITUPSZKACX-OQLLNIDSSA-N
• SMILES： C1(/C=C(\C#N)/C2C=CC(Cl)=C(Cl)C=2)=CC2C(=CC=CC=2)N=C1SC

Additional information on (Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile

Compound Introduction: (Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile (CAS No. 1164470-40-9)

The compound (Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile, with the CAS number 1164470-40-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a nitrile moiety and a quinolinyl substituent, makes it a promising candidate for further exploration in synthetic chemistry and biological activity assessment.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The quinolinyl ring system, in particular, is well-documented for its role in various bioactive molecules. In the context of (Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile, the combination of a dichlorophenyl group and a methylsulfanyl group introduces unique electronic and steric properties that can influence its interactions with biological targets. This compound's structure suggests potential utility in modulating enzyme activity and receptor binding, making it an attractive subject for further investigation.

The synthesis of this compound involves sophisticated organic transformations that showcase the versatility of modern synthetic methodologies. The introduction of the nitrile group at the propenenitrile position enhances the molecule's reactivity, enabling further derivatization and functionalization. Researchers have been exploring various synthetic routes to optimize yield and purity, leveraging techniques such as cross-coupling reactions and palladium catalysis. These advancements not only contribute to the efficient preparation of (Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile but also provide valuable insights into the development of related compounds.

In terms of biological activity, preliminary studies have indicated that this compound exhibits promising properties in vitro. Its ability to interact with specific biological targets has been investigated through computational modeling and experimental assays. The dichlorophenyl moiety is known to enhance binding affinity, while the quinolinyl group contributes to metabolic stability. These characteristics make (Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile a compelling candidate for further pharmacological evaluation.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. By leveraging these technologies, researchers can predict the biological activity of molecules with unprecedented accuracy. In the case of (Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile, computational studies have suggested potential applications in treating various diseases. These predictions are based on large datasets of known bioactive compounds and their interactions with biological targets.

Future research directions for this compound include exploring its role in modulating inflammatory pathways and neurotransmitter systems. The structural features present in (Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile suggest that it may have therapeutic potential in conditions such as neurodegenerative disorders and autoimmune diseases. Additionally, investigating its interactions with enzymes and receptors will provide deeper insights into its mechanism of action.

The development of novel pharmaceutical agents relies heavily on collaboration between synthetic chemists, medicinal chemists, and biologists. The synthesis and characterization of compounds like (Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile are just one part of a larger effort to discover new treatments for human diseases. By combining traditional organic synthesis with cutting-edge computational methods, researchers can accelerate the discovery process and bring new therapies to patients more quickly.

In conclusion, the compound (Z)-2-(3,4-Dichlorophenyl)-3-2-(methylsulfanyl)-3-quinolinyl-2-propenenitrile (CAS No. 1164470-40-9) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to evolve, this compound will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.